Cas no 88523-50-6 (Heptane, 2-isocyano-2-methyl-)
Heptane, 2-isocyano-2-methyl- structure
Product Name:Heptane, 2-isocyano-2-methyl-
CAS No:88523-50-6
MF:C9H17N
MW:139.23798251152
CID:629794
PubChem ID:54213849
Update Time:2025-04-19
Heptane, 2-isocyano-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptane, 2-isocyano-2-methyl-
- 2-isocyano-2-methylheptane
- SCHEMBL2870095
- DTXSID20709806
- 88523-50-6
-
- Inchi: 1S/C9H17N/c1-5-6-7-8-9(2,3)10-4/h5-8H2,1-3H3
- InChI Key: PXTNWVZRESNBKL-UHFFFAOYSA-N
- SMILES: [N+](#[C-])C(C)(C)CCCCC
Computed Properties
- Exact Mass: 139.136099547g/mol
- Monoisotopic Mass: 139.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 4.4Ų
Heptane, 2-isocyano-2-methyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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